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Compound of Interest

Compound Name: 1-ALLYLCYCLOHEXENE

Cat. No.: B086730 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This guide provides an in-depth look at the boiling point and density of 1-
allylcyclohexene. Due to the limited availability of experimental data for 1-allylcyclohexene,

this document also presents data for the closely related isomer, allylcyclohexane, for

comparative reference. Furthermore, detailed experimental protocols for determining these

fundamental physicochemical properties are provided.

Physicochemical Data of Allylcyclohexene and
Related Compounds
Direct experimental values for the boiling point and density of 1-allylcyclohexene are not

readily available in standard chemical databases. However, data for its structural isomer,

allylcyclohexane, is well-documented. It is crucial to note that while structurally similar, the

position of the double bond significantly influences the physical properties of these compounds.

The data for allylcyclohexane is presented below for reference.

Table 1: Physicochemical Properties of Allylcyclohexane

Property Value Conditions

Boiling Point 153-154 °C At 760 mmHg

Density 0.810 g/mL At 25 °C
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Disclaimer:The data presented in Table 1 is for allylcyclohexane, not 1-allylcyclohexene. This

information is provided as a reference for a structurally similar compound.

Experimental Protocols
The following sections detail standard laboratory procedures for the experimental determination

of the boiling point and density of a liquid organic compound such as 1-allylcyclohexene.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. This can be determined using several methods, including the Thiele tube method,

which is suitable for small sample volumes.[1][2]

Materials:

Thiele tube

Thermometer (calibrated)

Capillary tube (sealed at one end)

Sample of the liquid (e.g., 1-allylcyclohexene)

Heating source (e.g., Bunsen burner or heating mantle)

Mineral oil or other suitable heating bath fluid

Stand and clamps

Procedure:

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is securely attached to a thermometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b086730?utm_src=pdf-body
https://www.benchchem.com/product/b086730?utm_src=pdf-body
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.benchchem.com/product/b086730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The thermometer and test tube assembly are immersed in a Thiele tube filled with a heating

bath fluid like mineral oil.

The Thiele tube is gently heated, and the temperature is monitored.[1]

As the liquid heats, a stream of bubbles will emerge from the open end of the capillary tube.

The heating is discontinued when a steady stream of bubbles is observed.

The temperature at which the liquid just begins to enter the capillary tube upon cooling is

recorded as the boiling point.[1]

Density is the mass per unit volume of a substance.[3][4] For liquids, density can be accurately

determined using a pycnometer or a volumetric flask.[3][4]

Materials:

Pycnometer or a calibrated volumetric flask with a stopper

Analytical balance

The liquid sample (e.g., 1-allylcyclohexene)

Distilled water (for calibration)

Thermometer

Procedure:

A clean, dry pycnometer or volumetric flask is weighed accurately on an analytical balance

(W1).[4]

The vessel is then filled with distilled water of a known temperature and density and weighed

again (W2).[4]

The water is discarded, and the vessel is thoroughly dried.

The vessel is then filled with the sample liquid and weighed (W3).[4]
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The density of the liquid is calculated using the following formula: Density of liquid = [(W3 -

W1) / (W2 - W1)] x Density of water at the calibration temperature.

Structural Relationship and Visualization
The difference in the position of the double bond between 1-allylcyclohexene and

allylcyclohexane is a key determinant of their respective chemical and physical properties. This

structural isomerism is visualized in the diagram below.

Structural Isomers: 1-Allylcyclohexene vs. Allylcyclohexane

1-Allylcyclohexene
(C9H14)

Allylcyclohexane
(C9H16)

Positional Isomers

Click to download full resolution via product page

Caption: Structural relationship between 1-allylcyclohexene and allylcyclohexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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